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Compound of Interest

Compound Name: LY 344864

Cat. No.: B1193075 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides a comprehensive overview of the recommended procedures for

the disposal of LY 344864, a potent and selective 5-HT1F receptor agonist. While LY 344864
Hydrochloride is not classified as a hazardous substance under Regulation (EC) No.

1907/2006 (REACH), adherence to standard laboratory chemical waste disposal protocols is

essential.[1]

Understanding LY 344864: Key Chemical Data
A summary of the pertinent chemical and physical properties of LY 344864 is presented below

to inform safe handling and disposal practices.
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Property Value Source

Molecular Formula C₂₁H₂₂FN₃O · xHCl R&D Systems, Sigma-Aldrich

Molecular Weight
387.88 g/mol (hydrochloride

salt)
R&D Systems

Solubility
Soluble to 50 mM in water and

to 100 mM in DMSO
R&D Systems

Storage

Store at +4°C. Following

reconstitution, aliquot and

freeze at -20°C. Stock

solutions are stable for up to 3

months at -20°C.

R&D Systems, Sigma-Aldrich

Purity ≥99% (HPLC)
Tocris Bioscience, R&D

Systems[2]

Procedural Framework for the Disposal of LY 344864
The following step-by-step protocol outlines the recommended procedure for the safe disposal

of LY 344864 waste, including unused product, contaminated materials, and empty containers.

This protocol is based on general principles of laboratory chemical waste management.

1. Waste Identification and Segregation:

Unused or Expired LY 344864: Treat as chemical waste. Do not dispose of down the drain or
in regular trash.
Contaminated Labware: Disposable items such as pipette tips, tubes, and gloves that have
come into contact with LY 344864 should be collected as solid chemical waste.
Aqueous Solutions: Solutions containing LY 344864 should be collected as aqueous
chemical waste. Do not mix with organic solvents.
Empty Containers: Original containers of LY 344864 should be triple-rinsed with a suitable
solvent (e.g., water or ethanol). The rinsate must be collected as chemical waste.[3][4] After
rinsing, deface or remove the label before disposing of the container in accordance with
institutional guidelines for glass or plastic recycling.[3][4]

2. Waste Collection and Labeling:
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Use designated, leak-proof, and chemically compatible containers for collecting LY 344864
waste.
Clearly label each waste container with "Hazardous Waste" (or as required by your
institution), the full chemical name "LY 344864," and the approximate concentration and
quantity.
Keep waste containers securely closed except when adding waste.[4][5]

3. Storage of Chemical Waste:

Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.
Follow your institution's guidelines regarding the maximum volume of waste that can be
stored in the laboratory.[4]

4. Final Disposal:

Arrange for the collection of the chemical waste by your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor.
Do not attempt to treat or neutralize the chemical waste unless you are trained and
authorized to do so.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of LY 344864 and associated materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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